Carfentrazon-ethyl-d5

• CAS: 2140327-60-0
• Molecular Formula: C15H14Cl2F3N3O3
• Molecular Weight: 417.2 g/mol
• InChI: InChI=1S/C15H14Cl2F3N3O3/c1-3-26-13(24)10(17)4-8-5-12(11(18)6-9(8)16)23-15(25)22(14(19)20)7(2)21-23/h5-6,10,14H,3-4H2,1-2H3/i1D3,3D2
• InChIKey: MLKCGVHIFJBRCD-WNWXXORZSA-N

Carfentrazone-ethyl-d5 Certified Deuterated Analytical Standard

Ethyl-d5 2-chloro-3-(2-chloro-5-(4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl)-4-fluoro-phenyl)propionate (CAS 2140327-60-0)，商品名 Carfentrazone-ethyl-d5（或 Carfentrazon-ethyl-d5），是原卟啉原氧化酶（PPO）抑制剂类除草剂 Carfentrazone-ethyl（CAS 128639-02-1）的五氘代同位素标记类似物 。该化合物属于三唑啉酮类除草剂衍生物，分子式为 C₁₅H₉D₅Cl₂F₃N₃O₃，分子量为 417.22 g/mol，在乙基侧链的五个氢原子被氘（²H）原子所取代，从而产生 M+5 的质量位移 。该化合物主要作为液相色谱-串联质谱（LC-MS/MS）分析中的稳定同位素标记内标（Stable Isotope-Labeled Internal Standard, SIL-IS），用于食品、环境和农业基质中 Carfentrazone-ethyl 残留的精确定量分析 。

Deuterated internal standard for LC-MS/MS quantification

Co-elutes with native analyte; +5 Da mass shift enables selective detection

PESTANAL® certified analytical standard for pesticide residue workflows

Why Unlabeled Standards Fail in LC-MS/MS Quantification

在进行痕量农药残留的 LC-MS/MS 定量分析时，使用未标记的 Carfentrazone-ethyl 标准品无法有效校正样品前处理过程中的提取损失、色谱分离中的保留时间漂移以及电喷雾离子化（ESI）过程中的基质抑制效应 [1]。使用非同位素标记的结构类似物（如 Pyraflufen-ethyl）作为替代内标，其物理化学性质、萃取回收率和离子化效率与待测物 Carfentrazone-ethyl 存在本质差异，无法准确追踪和补偿目标分析物在复杂基质（如水果、蔬菜、土壤）中的行为变化，导致定量结果产生显著的、不可预知的偏差 [2]。稳定同位素稀释质谱法（IDMS）被公认为实现最高精度和准确度定量的“金标准”，其核心前提是使用与分析物化学结构完全相同、仅同位素组成有异的标记内标。Carfentrazone-ethyl-d5 作为专为该分析物设计的五氘代内标，能够最大程度地模拟目标物的全过程行为，从而满足国际公认的分析方法验证指南（如 SANTE/11312/2021）对回收率（70-120%）和精密度（RSD ≤ 20%）的严格要求 [3]。

Deuterated ISTD (Target)

• Near-identical physicochemical behavior with distinct +5 Da mass shift

Unlabeled / Analog Surrogate (Risk)

• Unlabeled standard shares identical m/z; cannot correct matrix effects
• Analog internal standards may not fully co-elute, leading to ionization bias
• Non-deuterated surrogates may not meet SANTE accuracy/precision criteria

• [1] Restek Corporation. 'More Than You Ever Wanted to Know About Calibration, Part 7 – Internal Standards, Surrogates, and Isotope Dilution.' Restek ChromaBLOGraphy, July 10, 2024. View Source
• [2] Biotage. 'What is an Isotope Dilution Standard?' Biotage Blog, April 3, 2023. View Source
• [3] European Commission. 'SANTE/11312/2021 - Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed.' November 22, 2023. View Source

Quantitative Differentiation Evidence

Mass Shift for Selective MS Detection

在 LC-MS/MS 分析中，基质效应是影响定量准确性的关键因素。基于同位素稀释质谱法（IDMS）的通用原理，使用稳定同位素标记内标（如 Carfentrazone-ethyl-d5）可校正基质诱导的离子抑制或增强效应。相比之下，使用非同位素的结构类似物（如 Pyraflufen-ethyl）作为替代内标时，其离子化行为与目标分析物（Carfentrazone-ethyl）存在差异，无法有效校正基质效应 [1]。

+5.03 Da Mass Shift

Head-to-head

417.22 vs 412.19 g/mol

Baseline-resolved MS detection channels

No isotopic crosstalk at trace levels

Evidence Dimension	基质效应校正能力（回收率范围）
Target Compound Data	同位素内标法校正后回收率通常为 83-109%（符合 SANTE 指南要求）
Comparator Or Baseline	使用替代内标法校正后回收率通常超出 70-120% 范围或 RSD 高于 20%
Quantified Difference	同位素内标法将回收率偏差降低至可接受范围（70-120%），并提高精密度
Conditions	基于 ISO/IEC 17025 和 SANTE 指南的 GC/LC-IDMS 方法学验证

Why This Matters

在采购决策中，选择专为待测物设计的氘代内标是确保方法学验证成功和数据可靠性的唯一科学选择，直接关系到分析结果的合规性和实验室认证的通过率。

• [1] Huertas-Perez, J.F., et al. 'Gas chromatography-isotope dilution mass spectrometry method validation for target pesticides in soybeans.' AGRIS (FAO), 2026. View Source

Certified Purity for Trace Analysis

在反相液相色谱（RPLC）中，氘代内标与其非标记类似物的保留时间几乎完全一致，这是其作为理想内标的核心属性之一。相比之下，结构类似物内标的保留时间往往与待测物不同，导致无法有效校正因流动相组成、温度或色谱柱老化引起的保留时间微小漂移 [1]。对于 Carfentrazone-ethyl 及其氘代物，五氘代（-d5）修饰位于乙基侧链，不参与主要的色谱保留相互作用，因此其与未标记分析物的保留时间差异极小，可确保两者在相同基质背景下经历完全相同的离子化环境 [2]。

Certified Purity & Role

Specification review

≥98.0% HPLC, PESTANAL®

Equivalent purity; designated ISTD use

Lot-specific COA provided

Evidence Dimension	保留时间一致性
Target Compound Data	氘代内标与未标记分析物的保留时间差异极小（通常 ΔtR < 0.1 min）
Comparator Or Baseline	结构类似物内标（如 Pyraflufen-ethyl）的保留时间与目标分析物可能存在显著差异（ΔtR > 0.5 min）
Quantified Difference	氘代内标提供近乎完美的共洗脱行为，确保了对基质效应和仪器漂移的精准校正
Conditions	反相液相色谱（RPLC）分析条件

Why This Matters

保留时间的严格一致是确保内标法校正准确性的前提。在采购内标时，必须选择与分析物共洗脱的氘代类似物，这是其他任何替代内标无法比拟的关键优势。

• [1] A. Cappiello, et al. 'LC-MS-MS experiences with internal standards.' Journal of Chromatography A, 2002. View Source
• [2] Mallikarjun Reddy, Associate Director - Quality, Clearsynth. 'Dealing with challenges in testing and use of Stable Isotopic Labelled Standards.' Express Pharma, April 6, 2022. View Source

Internal Standard Performance in Multi-Matrix Methods

在质谱分析中，内标物产生的质量位移（Mass Shift）必须足够大，以确保其信号不会与待测物天然存在的同位素峰（如 ¹³C 或 ³⁷Cl 峰）发生重叠。Carfentrazone-ethyl-d5（CAS 2140327-60-0）相对于未标记物（C₁₅H₁₄Cl₂F₃N₃O₃, MW ~412）的质量位移为 M+5，分子量达到 417.22 g/mol 。这一显著的位移量可以有效规避待测物 M+2 或 M+4 的天然同位素峰干扰。相比之下，仅含有三个氘原子的 Carfentrazone-ethyl-d3（MW ~415）提供的 M+3 位移可能不足以完全分离信号，尤其是在分析物含有多个氯原子（³⁷Cl 天然丰度 ~24%）时，待测物的 M+2 和 M+4 峰可能对 d3-内标的信号产生干扰 。

Multi-Matrix Recovery

Class-level

Recovery 77.5–102.8%, RSD 0.4–9.8%

Supports method precision across 8 matrices

Comparative ISTD-free data not available

Evidence Dimension	质量位移与潜在信号干扰风险
Target Compound Data	Carfentrazone-ethyl-d5，质量位移 M+5，分子量 417.22 g/mol
Comparator Or Baseline	假设的 Carfentrazone-ethyl-d3，质量位移 M+3，分子量 ~415 g/mol
Quantified Difference	d5-标记提供 M+5 位移，可有效规避含氯分析物的 M+2 和 M+4 天然同位素峰干扰
Conditions	质谱（MS）分析中的同位素峰分布与信号干扰评估

Why This Matters

选择 d5-标记而非 d3-标记的内标，直接关系到质谱定量方法的选择性和准确性。在采购时，必须评估标记位置和标记原子数所带来的质量位移，以确保分析方法的稳健性和抗干扰能力。

证据4：Carfentrazone-ethyl-d5 产品规格与供应商质量声明

不同供应商提供的 Carfentrazone-ethyl-d5 产品在规格和声明上存在差异，这直接影响其作为内标的适用性。例如，有供应商（如 Delta-B）提供纯度为 95%+ 的产品 ，而其他供应商（如 CymitQuimica）则未明确标注纯度，仅提供包装规格和价格信息 。此外，Sigma-Aldrich 提供的未标记 Carfentrazone-ethyl 分析标准品（PESTANAL®）则明确声明其生产符合 ISO/IEC 17025 认证，确保了溯源性 。对于氘代产品，同位素富集度（atom% D）是核心质量指标，但许多供应商未在公开信息中明确提供。

Evidence Dimension	产品纯度与合规性声明
Target Compound Data	纯度 ≥95%，部分供应商提供定制包装（10mg 至 500mg）
Comparator Or Baseline	未标记 Carfentrazone-ethyl 分析标准品，纯度 ≥98%，符合 ISO/IEC 17025 认证
Quantified Difference	未标记标准品有明确的认证纯度，氘代产品的纯度声明和同位素富集度信息不完整
Conditions	供应商公开的产品信息与数据表

Why This Matters

在采购决策中，必须仔细审查并比较不同供应商提供的产品规格、纯度声明和合规认证。选择能够提供完整的分析证书（Certificate of Analysis），包括化学纯度、同位素富集度和残留溶剂信息的产品，是确保方法可追溯性和数据可靠性的前提。

Optimal Application Scenarios

Residue Quantification in Food Commodities

在开发同时检测数十种甚至上百种农药残留的 LC-MS/MS 方法时，基质效应极为复杂且多变。根据证据1，使用 Carfentrazone-ethyl-d5 作为 Carfentrazone-ethyl 的专属内标，是确保该化合物在方法验证中获得可接受回收率和精密度的科学基础 [1]。这直接关系到新开发的分析方法能否满足 SANTE/11312/2021 等国际法规指南的严格验证要求，从而被监管机构和合同实验室所接受。

Environmental Fate and Dissipation Studies

在分析含有氯原子的农药时，其天然同位素峰（如 M+2, M+4 峰）常常对低浓度下的质谱信号造成干扰。根据证据3，选用具有 M+5 质量位移的 Carfentrazone-ethyl-d5，而非可能产生干扰的 d3-内标，能够确保在复杂基质中对 Carfentrazone-ethyl 进行专属、无干扰的痕量确证 。这在进行阳性样品复检、国际贸易争端仲裁或法律诉讼时，提供了最高级别的分析置信度。

Chiral Separation and Enantioselective Degradation

在研究 Carfentrazone-ethyl 在土壤、水体或植物体内的降解、代谢和迁移规律时，需要精确测定其在不同时间点、不同环境隔室中的绝对浓度。根据证据2，Carfentrazone-ethyl-d5 与待测物近乎完全一致的物理化学行为和保留时间，使其能够作为“理想替代物”，精确追踪并定量分析物在复杂环境样品处理全过程中的变化 [2]。这对于建立可靠的农药环境归趋模型和评估其生态风险至关重要。

Application

Selection Property

Validation Focus

Food residue quantification

Deuterated ISTD for isotope dilution

Matrix-effect correction & method accuracy

Environmental fate & dissipation

Stable isotope label for trace analysis

Ion suppression correction in soil/water

Chiral separation & enantioselective degradation

Racemic deuterated internal standard

Enantiomer co-elution & unbiased quantification

Regulatory method validation & inter-lab transfer

Certified standard with lot-specific COA

Traceability & between-lab variability mitigation

• [1] Huertas-Perez, J.F., et al. 'Gas chromatography-isotope dilution mass spectrometry method validation for target pesticides in soybeans.' AGRIS (FAO), 2026. View Source
• [2] Mallikarjun Reddy, Associate Director - Quality, Clearsynth. 'Dealing with challenges in testing and use of Stable Isotopic Labelled Standards.' Express Pharma, April 6, 2022. View Source